AbstractThe work deals with the study of the effect of the process of heavy oil etherification on the aggregative stability of asphaltenes and their structural changes. The etherification was carried out at various temperatures from 25 to 100 °C for 8 h. It has been found that with an increasing temperature of oil treatment with isopropyl alcohol, an increase in the yield of resins and asphaltenes by 4 wt% is observed. Based on the data of IR-spectroscopy and NMR, it has been found that isopropyl radicals were likely to be incorporated into asphaltenes. In the structure of asphaltenes, aliphaticity, and branching increase by 3.5 and 2.9 times compared to the initial asphaltenes, respectively. Structural and group characteristics of asphaltenes were changed after the oil etherification, which was especially evident after the 100 °C of process temperature. It was also found that the treatment of heavy oil with isopropyl alcohol practically does not affect the stability of asphaltenes.

AbstractMedium- and low-permeability reservoirs are important in oilfield development. However, due to their characteristics of poor pore permeability and high heterogeneity, the development of suitable technologies has been very difficult. In this study, an in situ emulsifying/ultra-low-interfacial-tension cyclic flooding system has been developed for low- and medium-permeability reservoirs. Based on the hydrophilic-lipophilic balance (HLB) value method, an emulsifying surfactant ASD with Span 80 (sorbitan monooleate) as the main component has been identified as highly promising through screening. At mass fractions of surfactant ASD between 0.2% and 0.6%, the extent of water separation from the emulsion is greatly reduced, and the W/O emulsion can effectively improve the mobility ratio and increase the sweep volume. The surfactant SA synthesized in our laboratory reduces the interfacial tension of crude oil to 10−4 mN m−1. Laboratory core flooding experiments have shown that multiple rounds of alternating injection with aqueous solutions of surfactants ASD and SA can improve oil recovery by 22.25%. Upon injecting a low-viscosity aqueous solution of surfactant ASD, it emulsifies crude oil in situ under reservoir conditions, solving the problems of difficult polymer injection and insufficient spread. Our work provides useful insights for the development of low- and medium-permeability reservoirs.

AbstractThe development of marine gas hydrate from low-permeability offshore reservoirs with serious sand incursion issues is a challenging task. Currently, there are no mature technologies in the world. Therefore, we proposed a comprehensive development process, including the following measures: (1) Vertical injection-production well pattern enhanced by multi-layer fracturing and hot water injection by seawater source heat pump. (2) An advanced multi-layer hydraulic fracturing technique incorporating cold fracturing fluid, low-temperature consolidation proppant, multi-stage sliding sleeve packer, and a chemical diverting agent. (3) A series of sand control measures including hydraulic fracturing, consolidation proppant, and stand-alone screen. (4) Several rounds of hot water injection-soaking-production (huff-n-puff) on injection wells, and finally continuous injection-production, with depressurization. Then, we built a gas hydrate decomposition rate model to simulate this process. The results show that hot water injection combined with multi-layer hydraulic fracturing can significantly improve the gas hydrate dissociation rate compared with the schemes without hot water injection or fracturing. Combining hot water injection by seawater source heat pump, multi-layer horizontal fractures by advanced hydraulic fracturing technique, and a set of sand control techniques, can efficiently control sand while producing gas hydrate.

AbstractIn the process of petroleum exploitation, transportation and use, soil, and groundwater are easily polluted. Petroleum pollutants such as petroleum hydrocarbons, benzene, toluene, ethylbenzene, and xylene (BTEX), and polycyclic aromatic hydrocarbons (PAHs), migrate under the action of the environment, widening the range of pollution and threatening the health of animals and humans. To better support risk assessment and pollution control for oil spills, a good understanding of oil transport in the environment is required. This review aims to discuss the migration of petroleum pollutants in soil and water. This article begins with the analysis of the typical petroleum pollutants and their components. The study focuses on systematically describing the occurrence and spatial distribution characteristics of petroleum pollutants in water and soil, the migration mechanism and the numerical model to simulate the migration of petroleum pollutants. The transport processes of petroleum hydrocarbon pollutants such as adsorption, desorption, and biological action are also introduced in detail. The limitations of existing research and the optimization of the migration model are pointed out.

AbstractCurrently, there are two main clustering perforation methods: coiled tubing-conveyed perforation (TCP) and cable-conveyed perforation (CCP). To improve the efficiency of CCP strings in wellbore pass-through capacity problems, considering wellbore geometry constraints, pipe string variable cross-section, flexible tool deformation, and other factors, the pass-through capacity analysis model of the perforating tool string was established and solved by geometric analysis and beam-column theory. Aiming at the running depth problem of a TCP string, considering the influence of the buckling effect, a model of coiled tubing running depth was established by the infinitesimal method. The field test data were used to verify the effectiveness of the two models. The effects of well trajectory, perforating string size, casing inner diameter, and coiled tubing size on the pass-through capacity of the CCP string and running depth of the TCP string were explored. The results indicate that with the increase of perforation string size or the reduction of casing inner diameter, the pass-through capacity of CCP string decreases; with the increase of coiled tubing specification, the running capacity of TCP string is improved. The work presented in this paper provides an effective analysis method and theoretical guidance for clustering perforation jobs in the field.

AbstractPolyoxyalkylenes are widely studied as clay swelling inhibitors. Although many additives are available, the operations require more efficient formulations. This work synthesized and characterized two of molecules: poly(ethylene glycol)(PEG) modified with hydrocarbon chains of different lengths; and poly(amidoamine) dendrimers(PAMAM) and PEG-modified PAMAM. The clay swelling inhibition efficiency was evaluated by the Foster swelling test. For the hydrophobized PEG derivatives, there is an optimum hydrocarbon chain size (C6-C10) to achieve the best performance. The best result was obtained for PEG-modified PAMAM(1:1), tested for the first time, being its performance even better than a commercial additive widely used in the petroleum industry.

AbstractIn this study, the variance seismic attribute was used to track fault geomorphology, which interpreted in time. To convert these fault surfaces and isochron maps to depth, the velocity model was prepared. Therefore, 14 velocity models for depth conversion were built by using different equations in East Baghdad Field, central Iraq to depth conversion assessment and select a precise model from many candidates of velocity models to generate an accurate depth map. All the velocity models are divided into two main velocity layers. The upper-velocity layer represents the tertiary sequences, while the lower-velocity layer represents the Upper Cretaceous sequences. Three criteria are made in this study (mis-tie value, standard deviation analysis, and blind well test) to select the best depth map. The results reveal the velocity model-7 is better to use because the depth map of the Khasib Reservoir, which produced from model-7 shows less mis-tie between estimated and real depth, less standard deviation values, and lower errors at EB 24 and 26 well locations. The corrected depth map of Khasib Reservoir shows three structure noses. Two of them opened toward the NW direction, while the southern structural nose opened toward the SW direction with a minor enclosure.

AbstractMixed organic and mineral deposits clogging perforations in the near wellbore area is a significant problem in the oil and gas industry. Matrix acidizing is widely applied to relieve this damage in the Haoud Berkaoui region using three different acid systems proposed by company services to restore the initial properties. This work aims to understand and interpret the history to investigate the efficient acid system adapted to the reservoir of two candidate wells. Different data are collected and analyzed. However, laboratory tests were conducted to verify the performance of each acid. Matching laboratory results, Acid Response Curves (ARC) interpretation, and microscopic photos with field data analysis show that only one mud acid system (6% HCl-1.5% HF) among the three is adequately used in the field to minimize the skin factor. It also increases the relative permeability in the wellbore region (7 for well N1 and 3.7 for well N2) and a flow rate gain (0.25 m3/h for the well N2). This study allows the best acid selection and suitable additives for maximum oil recovery of wells, solving problems associated with the production of wells and decreasing the cost of the operation in the future.

AbstractThe most widely used method in the self-healing of hot mix asphalt is the capsule method. In this method, the capsules effect the mechanical properties of asphalt mixtures. In order to determine the effect of capsules on the mechanical properties of asphalt mixtures, capsules containing waste vegetable oil in four different ratios (0.25%; 0.50%; 0.75% and 1.00%) were added to the mixtures. The mechanical properties of asphalt mixtures with and without capsules were determined by applying the creep test at single stress (450 kPa). Thanks to these test results, after the capsules written in 4 different ratios were randomly distributed into the sample with Python code, the creep test was carried out under three different constant stresses (300, 450 and 600 kPa) using the finite element method. Finally, the Response Surface Method (RSM) analysis was carried out to evaluate the relationship between variables and permanent deformations, thus it was aimed to gain a statistical perspective to the study. As a result of the simulation, differences caused by the capsules were observed. Accordingly, it was determined that the addition of capsules increased the permanent deformation rate of asphalt mixtures. As a result of the RSM analysis, it is seen that the model performs the analysis with high accuracy.

AbstractThis paper presents an integrated facies, diagenesis, and sequence stratigraphic analysis, and reservoir quality evaluation of the siliciclastic hydrocarbon reservoirs (Ghar Member of the Asmari Formation) in the NW Persian Gulf. Results of core descriptions, thin sections petrography, X-ray computed tomography (CT) scanning, X-ray diffraction, sieve analysis, porosity–permeability measurements, and petrophysical logs are used. Four petrofacies are recognized indicating deposition in shore-line (beach) sand bodies and supratidal to intertidal sub-environments. Calcite and anhydrite cementation, dolomitization, recrystallization, compaction, and fracturing are diagenetic processes which occurred in marine, hypersaline, and shallow burial realms. A large-scale transgressive–regressive sequence and five deepening-upward cycles are defined. Hydraulic flow units and pore-size classes are defined. The best reservoir units (hydraulic units 5 to 8 and pore-size classes 4 and 5) are formed within the well-sorted, rounded, and mature sand/sandstone facies in which intergranular pores are predominant and diagenetic imprints are negligible. These facies are located in lower-half of depositional cycles. Carbonate-dominated facies show variable reservoir properties depending on their diagenetic alterations. In these facies, dolomitization and fracturing improved the permeability. This study shows that reservoir properties of the Ghar Member are strongly facies-controlled and, therefore, are easily predictable within a sequence stratigraphic framework.